Cas no 284493-72-7 (3-(tert-Butoxycarbonyl)amino-3-(4-fluorophenyl)propanoic Acid)

• Product Name: 3-(tert-Butoxycarbonyl)amino-3-(4-fluorophenyl)propanoic Acid
• CAS No: 284493-72-7
• MF: C₁₄H₁₈FNO₄
• MW: 283.295427799225
• CID: 67462
• PubChem ID: 2734583
• Update Time: 2025-05-20

3-(tert-Butoxycarbonyl)amino-3-(4-fluorophenyl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-((tert-Butoxycarbonyl)amino)-3-(4-fluorophenyl)propanoic acid
• 3-(Boc-amino)-3-(4-fluorophenyl)propionic acid
• 3-(tert-Butoxycarbonylamino)-3-(4-fluorophenyl)propionic acid
• (R,S)-3-(Boc-amino)-3-(4-fluorophenyl)propanoic acid
• 3-[(tert-Butoxycarbonyl)amino]-3-(4-fluorophenyl)-propanoic acid
• 3-N-(TERT-BUTOXYCARBONYL)-AMINO-3-(4-FLUOROPHENYL)PROPIONIC ACID
• 3-tert-Butoxycarbonylamino-3-(4-fluorophenyl)-propionic acid
• 3-[(TERT-BUTOXYCARBONYL)AMINO]-3-(4-FLUOROPHENYL)PROPANOIC ACID
• 3-N-BOC-AMINO-3-(4-FLUOROPHENYL)PROPIONIC ACID
• 3-TERT-BUTOXYCARBONYLAMINO-3-(4-FLUORO-PHENYL)-PROPIONIC ACID
• RARECHEM AK HT T330
• 284493-72-7
• AKOS005070967
• 7R-0626
• J-510392
• AB15177
• N-(tert-Butoxycarbonyl)-3-(4-fluorophenyl)-beta-alanine
• MFCD02090715
• 3-(4-fluorophenyl)-3-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic Acid
• FT-0613720
• 3-(Boc-amino)-3-(4-fluorophenyl)propionicacid,98+%
• AM803634
• A819455
• 3-{[(tert-butoxy)carbonyl]amino}-3-(4-fluorophenyl)propanoic acid
• 3-((tert-Butoxycarbonyl)amino)-3-(4-fluorophenyl)propanoicacid
• boc-3-amino-3-(4-fluorophenyl)propionic acid
• 2-METHYL-3-PHENYLBENZYL-3-(2-CHLORO-3,3,3-TRIFLUOROPROP-1-EN-1-YL)2,2-DIMETHYLCYCLOPANECARBOXYLATE
• SCHEMBL1147851
• BOC-BETA-(S)-4-FLUOROPHENYLALANINE
• 3-[(tert-Butoxycarbonyl)amino]-3-(4-fluorophenyl) propanoic acid
• 3-(boc-amino)-3-(4-fluorophenyl)Propanoic acid
• AB15236
• FT-0687213
• CS-0128327
• EN300-1071813
• 3-(tert-butoxycarbonylamino)-3-(4-fluorophenyl)propanoic acid
• FT-0687214
• (S)-3-(BOC-amino)-3-(4-fluorophenyl)propanoic acid
• DB-047394
• SY255858
• (R)-3-(Boc-amino)-3-(4-fluorophenyl)propionic acid, Boc-4-fluoro-L-beta-phenylalanine
• MFCD03427919
• 3-(tert-Butoxycarbonyl)amino-3-(4-fluorophenyl)propanoic Acid

• MDL： MFCD02090715
• Inchi： 1S/C14H18FNO4/c1-14(2,3)20-13(19)16-11(8-12(17)18)9-4-6-10(15)7-5-9/h4-7,11H,8H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： WRVBNEFIXONNFA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 282.11421
• Monoisotopic Mass: 283.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: 2
• XLogP3: 22.7
• Topological Polar Surface Area: 78.5

Experimental Properties

• Color/Form: White powder
• Density: 1.1918 (estimate)
• Melting Point: 152-154°C (dec.)
• Boiling Point: 424.5°Cat760mmHg
• Flash Point: 210.5°C
• PSA: 78.46
• Solubility: Insoluble in water

3-(tert-Butoxycarbonyl)amino-3-(4-fluorophenyl)propanoic Acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• HazardClass：IRRITANT
• Storage Condition：Freezer (-20 ° C)

Additional information on 3-(tert-Butoxycarbonyl)amino-3-(4-fluorophenyl)propanoic Acid

Introduction to 3-(tert-Butoxycarbonyl)amino-3-(4-fluorophenyl)propanoic Acid (CAS No. 284493-72-7)

3-(tert-Butoxycarbonyl)amino-3-(4-fluorophenyl)propanoic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 284493-72-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of a tert-butoxycarbonyl (Boc) protecting group and a 4-fluorophenyl moiety, make it a versatile building block for medicinal chemists.

The Boc protecting group is strategically incorporated to safeguard the amine functionality during synthetic processes, ensuring selective reactivity and preventing unwanted side reactions. This protective strategy is particularly valuable in multi-step syntheses where functional group compatibility must be carefully managed. The 4-fluorophenyl substituent introduces electronic and steric influences that can modulate the pharmacokinetic and pharmacodynamic properties of the final drug candidates. Fluoroaromatic groups are widely recognized for their ability to enhance metabolic stability, improve binding affinity, and prolong half-life in therapeutic molecules.

In recent years, there has been a surge in research focused on fluorinated compounds due to their demonstrated efficacy in drug development. The incorporation of fluorine atoms into molecular structures has been shown to influence both the physical-chemical properties and biological activity of pharmaceuticals. For instance, fluorine can increase lipophilicity, alter enzyme kinetics, and enhance receptor binding interactions. The 4-fluorophenyl group in 3-(tert-Butoxycarbonyl)amino-3-(4-fluorophenyl)propanoic Acid aligns with this trend, offering a valuable scaffold for designing next-generation therapeutics.

One of the most compelling applications of this compound is in the synthesis of peptide mimetics and protease inhibitors. The protected amine group allows for controlled introduction of additional functionalities, enabling the construction of complex molecular architectures. Furthermore, the proline-like backbone provided by the 3-(4-fluorophenyl)propanoic acid moiety can contribute to improved oral bioavailability and reduced proteolytic degradation. These attributes make it an attractive candidate for further derivatization in drug discovery programs targeting various diseases, including cancer, inflammatory disorders, and infectious diseases.

The pharmaceutical industry has increasingly leveraged advanced synthetic methodologies to optimize the properties of drug candidates. Techniques such as solid-phase synthesis (SPOS), continuous flow chemistry, and transition-metal-catalyzed reactions have enabled more efficient and scalable production of complex molecules. 3-(tert-Butoxycarbonyl)amino-3-(4-fluorophenyl)propanoic Acid exemplifies how these innovations can be integrated into synthetic routes to produce high-quality intermediates with minimal waste and improved yields.

Recent studies have highlighted the role of fluorinated amino acids in modulating enzyme activity and receptor interactions. For example, fluorinated analogs of natural amino acids have been investigated for their potential as kinase inhibitors and G-protein coupled receptor (GPCR) modulators. The structural motif present in 3-(tert-Butoxycarbonyl)amino-3-(4-fluorophenyl)propanoic Acid could serve as a foundation for developing such novel compounds. By varying substituents on the phenyl ring or introducing additional functional groups, researchers can fine-tune the biological activity to achieve desired therapeutic outcomes.

The synthesis of this compound typically involves multi-step reactions starting from commercially available precursors. Key steps include halogenation of a benzene derivative to introduce the 4-fluorophenyl group, followed by condensation with an appropriate aldehyde or ketone to form an amide linkage. The amine functionality is then protected with a Boc group using di-tert-butyl dicarbonate (Boc₂O). This sequence demonstrates the compound's utility as a versatile intermediate that can be further functionalized through standard organic transformations.

In conclusion, 3-(tert-Butoxycarbonyl)amino-3-(4-fluorophenyl)propanoic Acid (CAS No. 284493-72-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability in drug development. Its role as an intermediate for synthesizing bioactive molecules underscores its importance in modern medicinal chemistry research. As innovation continues to drive progress in drug discovery, compounds like this will remain indispensable tools for chemists striving to develop safer and more effective therapeutic agents.